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Cat. No.: B7767615
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of propylene glycol (propane-1,2-diol), a versatile and widely utilized solvent in
laboratory settings. This document outlines its core characteristics, provides detailed
methodologies for key experimental determinations, and offers guidance on its safe handling
and application.

Core Physical and Chemical Properties

Propylene glycol is a viscous, colorless, and nearly odorless liquid with a faintly sweet taste.
[1][2] Its utility in the laboratory is underscored by its low volatility, high boiling point, and
miscibility with a broad range of solvents, including water, ethanol, and acetone.[1][3][4]

Physical Properties

The key physical properties of propylene glycol are summarized in the table below, providing
a comparative overview of its characteristics.
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Property Value Units Conditions

Molecular Formula CsHsO2 - -

Molecular Weight 76.09 g/mol -

Appearance .Cok.)rless, viscous - Standard
liquid

Odor Odorless - Standard

Melting Point -59 °C 1 atm

Boiling Point 188.2 °C 1 atm

Density 1.036 g/cm3 20 °C

Viscosity (Dynamic) 56.0 mPa:s (cP) 20 °C

Refractive Index 1.432 nD 20 °C

Flash Point 99 - 107 °C Closed Cup

Autoignition

Temperature 3t © .

Vapor Pressure 0.08 mmHg 20 °C

Solubility in Water Miscible - 20 °C

Chemical Properties

Propylene glycol's chemical behavior is characterized by its stability under normal laboratory

conditions and its reactivity with certain classes of chemicals.
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Property Description

Stable in well-closed containers at cool
temperatures.[5] At high temperatures, it is
N prone to oxidation, which can lead to the
Stability )
formation of compounds such as
propionaldehyde, lactic acid, pyruvic acid, and

acetic acid.[5]

Reacts with strong oxidizing agents.[6] It is
Reactivity incompatible with acid chlorides, acid

anhydrides, and chloroformates.

H it Propylene glycol is hygroscopic, meaning it
roscopici
¥d pIety readily absorbs moisture from the air.[4]

Uninhibited propylene glycol can degrade over
time to form corrosive acids.[4] For applications

Corrosion where corrosion is a concern, inhibited grades
containing corrosion inhibitors are

recommended.[4]

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining key physical properties of
propylene glycol, based on established ASTM standards.

Determination of Boiling Point (ASTM D1120)

This method covers the determination of the equilibrium boiling point of engine coolants, which
is applicable to propylene glycol.[7]

Methodology:

e Apparatus: A 100-mL round-bottom flask, a condenser, a thermometer, and a heat source
are required.

e Procedure: A 60-mL sample of propylene glycol is placed in the flask with boiling chips. The
flask is heated, and the liquid is brought to a boil. The temperature is allowed to stabilize,
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and the boiling point is recorded from the thermometer.

» Correction: The observed boiling point is corrected for atmospheric pressure.
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Workflow for Boiling Point Determination (ASTM D1120)

Preparation

Measure 60 mL of
propylene glycol
Add sample and boiling
chips to flask

Measurement
Assemble apparatus
(flask, condenser, thermometer)
Apply heat and bring
to a rolling boil
L Analysis
Record stable Record atmospheric
boiling temperature pressure

Apply pressure correction)

to observed temperature

Report corrected
boiling point
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Propylene Glycol Chemical Compatibility

Propylene Glycol

Generally Compatible / Generally Compatible [Good Compatibility

Viton®
EPDM

ncompatible with

Compatible Matgrials Incompatible Substanc

Acid Chlorides
Acid Anhydrides

Stainless Steel
Carbon Steel
Aluminum

Polypropylene (PP)
Polyethylene (PE)
Polytetrafluoroethylene (PTFE)

Strong Oxidizing Agents
(e.g., Potassium Permanganate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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